Loperamide-d6
Description
CAS Number: 53179-11-6 (unlabeled)
Scientific Research Applications
Novel Effects on Calcium Influx
Loperamide has been found to stimulate capacitative calcium influx, which is triggered by depletion of calcium in the endoplasmic reticulum. This effect of loperamide on intracellular calcium levels is a significant finding, though the exact mechanism remains undefined (Daly & Harper, 2000).
Silicon Analogues of Loperamide
Research comparing Loperamide with its silicon analogue, Sila-Loperamide, revealed insights into the effects of carbon/silicon exchange on drug properties. Despite differences in in vitro pharmacokinetic properties, both compounds showed nearly identical in vivo pharmacokinetic profiles (Geyer et al., 2015).
Antitumor Activity
Loperamide has been explored for its potential antitumor activity, demonstrating the ability to induce apoptosis and cytotoxicity in various human tumor cell lines. This positions loperamide as a potential antitumor agent (Gong et al., 2012).
Immunomodulatory Activity in Mycobacterial Infections
A study highlighted loperamide's immunomodulatory effects in macrophages during mycobacterial infection, showing its potential for use in conditions other than diarrhea (Juárez et al., 2018).
Effect on Multidrug Resistant Cells
Loperamide has been found to effectively reverse resistance in multidrug-resistant MCF-7/MDR1 human breast cancer cells to doxorubicin, suggesting its potential role in chemotherapy combinations (Zhou et al., 2012).
properties
Molecular Formula |
C29H27D6ClN2O2 |
|---|---|
Molecular Weight |
483.07 |
Origin of Product |
United States |
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